1-[4-(1,3-benzothiazol-2-ylthio)-3-nitrophenyl]ethanone

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]ethanone
• InChI: InChI=1S/C15H10N2O3S2/c1-9(18)10-6-7-14(12(8-10)17(19)20)22-15-16-11-4-2-3-5-13(11)21-15/h2-8H,1H3
• InChI Key: IBCSIGZUVJKKGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)SC2=NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C15H10N2O3S2
• DSSTOX Substance ID: DTXSID001228918
• Molecular Weight: 330.4 g/mol
• CAS RN: 371935-76-1

Description

Synthesis Analysis

Synthesis of benzothiazole derivatives, including compounds similar to 1-[4-(1,3-benzothiazol-2-ylthio)-3-nitrophenyl]ethanone, involves multiple steps, often starting with the condensation of appropriate precursors followed by functional group modifications. One study detailed the synthesis and characterization of a related benzothiazole derivative, emphasizing the importance of precise conditions for obtaining desired products (Inkaya, 2018).

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized using various analytical techniques, including X-ray crystallography, which provides insight into the arrangement of atoms within the molecule. Studies have revealed the planarity of the benzothiazole fragment and its spatial relationship with substituent groups, indicating the influence of molecular structure on the compound's reactivity and properties (Ruiwu et al., 1997).

Chemical Reactions and Properties

Benzothiazole derivatives undergo various chemical reactions, including cycloaddition and substitution, which can significantly alter their chemical properties. For instance, the [3+2] cycloaddition reaction involving benzothiazolium ylides has been studied for its mechanism and the formation of diastereomeric adducts (Soleymani, 2019).

Physical Properties Analysis

The physical properties of benzothiazole derivatives, such as melting points, solubility, and thermal stability, are crucial for their practical applications. Techniques like TG/DTA thermal analysis provide valuable data on the behavior of these compounds under various temperature conditions, contributing to our understanding of their stability and degradation pathways (Inkaya, 2018).

Chemical Properties Analysis

The chemical properties of benzothiazole derivatives, including reactivity, electron distribution, and potential as ligands or catalysts, are extensively studied using computational and experimental methods. Theoretical calculations, such as density functional theory (DFT), complement experimental findings, offering deeper insights into the electronic structure and chemical behavior of these compounds (Soleymani, 2019).

Mechanism of Action

The mechanism of action of benzothiazole compounds can vary depending on their specific structure and the target they interact with. Some benzothiazole compounds have shown various biological properties such as antioxidant, anticancer, anti-inflammatory, analgesic, and acetylcholinesterase inhibitory activities.

Future Directions

The future directions in the research of benzothiazole compounds could involve the development of new synthetic methods, the discovery of new biological activities, and the design of new drugs based on the benzothiazole scaffold.